7-(2-fluorophenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2-fluorophenyl)-5-methyl-N-(2-methylphenyl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H17FN6O/c1-11-7-3-6-10-15(11)22-18(27)16-12(2)21-19-23-24-25-26(19)17(16)13-8-4-5-9-14(13)20/h3-10,17H,1-2H3,(H,22,27)(H,21,23,25)
• InChI Key: IZPYDWJIODEXKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(NC3=NN=NN3C2C4=CC=CC=C4F)C
• Molecular Formula: C19H17FN6O
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of tetrazolopyrimidines, including compounds similar to the one , involves multi-component reactions that typically combine acetoacetanilides with aromatic aldehydes and 5-aminotetrazole. This method allows for the generation of a wide variety of derivatives by varying the starting materials. For example, Gein et al. (2010) detailed the synthesis of N,7-Diaryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamides using a three-component reaction, showcasing the versatility and efficiency of this approach in generating complex structures (Gein, Zamaraeva, Kurbatova, Voronina, & Vakhrin, 2010).

Molecular Structure Analysis

The molecular structure of tetrazolopyrimidines is confirmed using various spectroscopic methods, including IR, PMR spectroscopy, and mass spectrometry. These techniques provide detailed information about the molecular fingerprints and the arrangement of atoms within the compound. The structure of similar compounds, as demonstrated by Castillo et al. (2018), is determined by NMR measurements and X-ray diffraction analysis, highlighting the planarity or non-planarity of the rings and the positions of substituents which significantly affect the compound's properties (Castillo, Tigreros, & Portilla, 2018).

Chemical Reactions and Properties

The chemical reactivity of tetrazolopyrimidines includes their ability to participate in further cyclocondensation reactions, formylation processes, and act as intermediates in the synthesis of other functional molecules. For instance, the one-pot synthesis route for the regioselective synthesis of 3-formylpyrazolo[1,5-a]pyrimidines highlights the compound's capability to undergo transformations leading to functional fluorophores with significant yields (Castillo, Tigreros, & Portilla, 2018).

Physical Properties Analysis

The physical properties of tetrazolopyrimidines, such as solubility, melting point, and crystalline structure, are crucial for their application and handling. These properties are influenced by the compound's molecular structure and substituents. For example, the crystalline form and solubility in various solvents can be studied using X-ray diffraction and solubility tests, respectively. The physical properties significantly impact the compound's application in different fields, including its use as fluorescent probes due to its photophysical properties.

Chemical Properties Analysis

Tetrazolopyrimidines exhibit a range of chemical properties, including antimicrobial activity, as demonstrated by various studies. The chemical properties stem from the tetrazolopyrimidine core and the specific substituents attached to it. Gein et al. (2010) explored the antimicrobial activity of synthesized compounds, providing insight into their potential therapeutic applications (Gein, Zamaraeva, Kurbatova, Voronina, & Vakhrin, 2010).